3-[2-(2,6-difluorophenyl)ethyl]-1-(isopropylsulfonyl)piperidine

• IUPAC Name: 3-[2-(2,6-difluorophenyl)ethyl]-1-propan-2-ylsulfonylpiperidine
• InChI: InChI=1S/C16H23F2NO2S/c1-12(2)22(20,21)19-10-4-5-13(11-19)8-9-14-15(17)6-3-7-16(14)18/h3,6-7,12-13H,4-5,8-11H2,1-2H3
• InChI Key: FSZVKXKBKABYTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1CCCC(C1)CCC2=C(C=CC=C2F)F
• Molecular Formula: C16H23F2NO2S
• Molecular Weight: 331.4 g/mol

Description

3-[2-(2,6-difluorophenyl)ethyl]-1-(isopropylsulfonyl)piperidine, commonly known as DSP-4, is a chemical compound that is widely used in scientific research. It is a selective neurotoxin that targets noradrenergic neurons in the brain. DSP-4 has been extensively studied due to its potential as a research tool for investigating the role of noradrenaline in various physiological and pathological processes.

Mechanism of Action

DSP-4 is a selective neurotoxin that targets noradrenergic neurons in the brain. It enters the neurons via the noradrenaline transporter and causes damage to the cell membrane and other cellular components, ultimately leading to cell death. The selective toxicity of DSP-4 for noradrenergic neurons is due to the high density of noradrenaline transporters on these neurons.
Biochemical and Physiological Effects:
The depletion of noradrenaline caused by DSP-4 has been shown to have a number of biochemical and physiological effects. These include changes in behavior, learning and memory, attention, and other cognitive functions. DSP-4 has also been shown to affect cardiovascular function, thermoregulation, and other physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DSP-4 in research is its selectivity for noradrenergic neurons. This allows researchers to selectively deplete noradrenaline in specific brain regions and study the effects on behavior and physiology. However, there are also limitations to using DSP-4. One limitation is that it can cause non-specific damage to other types of neurons if administered at high doses. Additionally, the effects of DSP-4 can vary depending on the dose, timing, and route of administration.

Future Directions

There are several future directions for research involving DSP-4. One area of interest is the role of noradrenaline in the development and progression of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of interest is the use of DSP-4 as a research tool for studying the effects of stress on behavior and physiology. Additionally, there is interest in developing new neurotoxins that are more selective and less toxic than DSP-4 for use in research.

Scientific Research Applications

DSP-4 has been widely used in scientific research to investigate the role of noradrenaline in various physiological and pathological processes. It has been used to study the effects of noradrenaline depletion on behavior, learning and memory, attention, and other cognitive functions. DSP-4 has also been used to study the role of noradrenaline in various neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression.